Cas no 1031619-19-8 (ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate)

• Product Name: ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate
• CAS No: 1031619-19-8
• MF: C₂₄H₂₀ClN₃O₅S
• MW: 497.950703620911
• CID: 5343083
• Update Time: 2025-10-31

ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)acetyl]amino}benzoate
• ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate

• Inchi： 1S/C24H20ClN3O5S/c1-2-33-24(30)18-10-6-7-11-20(18)26-22(29)15-28-27-23(16-8-4-3-5-9-16)19-14-17(25)12-13-21(19)34(28,31)32/h3-14H,2,15H2,1H3,(H,26,29)
• InChI Key： JMQYPZXSGGEEGK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CN1N=C(C2=CC=CC=C2)C2=CC(Cl)=CC=C2S1(=O)=O)=O

Additional information on ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate

Comprehensive Analysis of Ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate (CAS 1031619-19-8)

The compound ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate (CAS 1031619-19-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a benzothiadiazin core and an ethyl benzoate moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such structurally unique compounds, as they often serve as key intermediates or lead candidates in modern R&D pipelines.

One of the most frequently searched questions regarding this compound relates to its synthetic applications and biological activity. Researchers are particularly interested in how the chloro-substituted benzothiadiazine component influences its molecular interactions. Computational chemistry studies suggest that the 1,1-dioxo group enhances hydrogen bonding capabilities, which could explain its potential in designing enzyme inhibitors. This aligns with current industry focus on targeted drug delivery systems and precision medicine approaches.

The ethyl ester functionality in this molecule provides important clues about its metabolic stability and bioavailability – two critical parameters in contemporary pharmaceutical development. Analytical techniques like HPLC-MS and NMR spectroscopy reveal that the compound demonstrates remarkable stability under physiological conditions, making it a promising candidate for further structure-activity relationship (SAR) studies. These properties have sparked discussions in scientific forums about its potential as a scaffold for anti-inflammatory or antimicrobial agents.

From a materials science perspective, the π-conjugated system in ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate suggests possible applications in organic electronics. The growing demand for organic semiconductors and photovoltaic materials has led researchers to investigate similar heterocyclic compounds for their optoelectronic properties. Quantum chemical calculations indicate that the compound's electronic structure might be tunable through modifications to the phenyl substituent or acetamido linker.

Environmental considerations have become increasingly important in chemical research, and this compound's biodegradation profile has emerged as a significant topic. Preliminary ecotoxicity studies suggest that the benzothiadiazine dioxide moiety may undergo relatively rapid photodegradation, which addresses growing concerns about persistent organic pollutants. This aspect makes it potentially favorable compared to more environmentally persistent alternatives in certain applications.

The pharmaceutical industry's shift toward fragment-based drug design has highlighted the value of compounds like CAS 1031619-19-8. Its molecular weight and complexity position it as an ideal fragment library candidate for high-throughput screening. Recent publications have explored its potential as a kinase inhibitor core structure, particularly in oncology research where signal transduction inhibitors are in high demand.

Analytical chemists have developed specialized methods for characterizing this compound, with particular attention to its chiral purity when applicable. The development of enantioselective synthesis routes for such molecules remains an active area of research, responding to the pharmaceutical industry's need for single-isomer drugs. Advanced separation techniques including chiral HPLC and supercritical fluid chromatography have been successfully applied to resolve potential stereoisomers of related structures.

In the context of intellectual property landscape, compounds with this structural motif have appeared in several patent applications related to crop protection and veterinary medicine. The 6-chloro substitution pattern appears particularly valuable in these applications, possibly due to enhanced bioactivity against specific pathogens. This has led to increased commercial interest in the compound's derivatives and analogs.

The thermal behavior of ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate has been investigated using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies reveal important information about its polymorphic forms and formulation stability, which are crucial considerations for pharmaceutical development. The compound demonstrates favorable thermal characteristics that suggest good processability in industrial-scale manufacturing.

Emerging research directions include exploring the compound's potential in combinatorial chemistry and click chemistry applications. The presence of multiple reactive sites allows for diverse derivatization strategies, making it a versatile building block for creating molecular libraries. This aligns perfectly with current trends in high-throughput experimentation and automated synthesis platforms that are transforming chemical research methodologies.